Cas no 1804488-99-0 (3-Amino-4-(chloromethyl)-2-(difluoromethyl)-5-fluoropyridine)

• Product Name: 3-Amino-4-(chloromethyl)-2-(difluoromethyl)-5-fluoropyridine
• CAS No: 1804488-99-0
• MF: C₇H₆ClF₃N₂
• MW: 210.584150791168
• CID: 4853655
• Update Time: 2025-05-24

3-Amino-4-(chloromethyl)-2-(difluoromethyl)-5-fluoropyridine Chemical and Physical Properties

Names and Identifiers

• 3-Amino-4-(chloromethyl)-2-(difluoromethyl)-5-fluoropyridine

• Inchi： 1S/C7H6ClF3N2/c8-1-3-4(9)2-13-6(5(3)12)7(10)11/h2,7H,1,12H2
• InChI Key： PUNOFKARYMGYTH-UHFFFAOYSA-N
• SMILES： ClCC1C(=CN=C(C(F)F)C=1N)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 170
• XLogP3: 1.3
• Topological Polar Surface Area: 38.9

Additional information on 3-Amino-4-(chloromethyl)-2-(difluoromethyl)-5-fluoropyridine

3-Amino-4-(chloromethyl)-2-(difluoromethyl)-5-fluoropyridine: A Comprehensive Overview

The compound 3-Amino-4-(chloromethyl)-2-(difluoromethyl)-5-fluoropyridine, identified by the CAS No. 1804488-99-0, is a highly specialized organic molecule with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique pyridine ring structure, which incorporates multiple functional groups, including an amino group at position 3, a chloromethyl group at position 4, a difluoromethyl group at position 2, and a fluorine atom at position 5. These substituents confer the molecule with distinct chemical properties, making it a valuable compound for research and industrial applications.

Recent studies have highlighted the importance of pyridine derivatives in the development of advanced materials and pharmaceuticals. The presence of multiple halogenated groups in this compound enhances its reactivity and stability, making it an ideal candidate for use in various chemical reactions. For instance, the chloromethyl group can act as an electrophilic site, enabling nucleophilic substitutions, while the amino group provides nucleophilic character, facilitating reactions such as amidations or reductive aminations. The fluorinated groups further modulate the electronic properties of the molecule, influencing its solubility and bioavailability.

The synthesis of 3-Amino-4-(chloromethyl)-2-(difluoromethyl)-5-fluoropyridine involves a multi-step process that typically begins with the preparation of a pyridine ring precursor. Advanced techniques such as Suzuki coupling or nucleophilic aromatic substitution are often employed to introduce the desired substituents onto the pyridine ring. Recent advancements in catalytic methods have significantly improved the yield and purity of this compound, making it more accessible for large-scale production.

In terms of applications, this compound has found utility in several areas. In materials science, it serves as a building block for constructing advanced polymers and hybrid materials due to its ability to form strong covalent bonds with other functional groups. In pharmaceutical research, its unique structure makes it a promising candidate for drug design, particularly in targeting specific biological pathways or receptors. Additionally, this compound has been explored for its potential use in sensors and electronic devices, where its electronic properties can be harnessed for detecting specific analytes or environmental changes.

Recent studies have also focused on understanding the environmental impact and biodegradability of this compound. Researchers have investigated its fate in various ecosystems and have developed strategies to minimize its environmental footprint. These efforts are crucial for ensuring sustainable practices in industries that utilize this compound.

In conclusion, 3-Amino-4-(chloromethyl)-2-(difluoromethyl)-5-fluoropyridine is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for scientists and engineers seeking innovative solutions in chemistry and materials science. As research continues to uncover new properties and applications of this compound, its role in advancing technology and improving quality of life is expected to grow significantly.